(4-METHOXY-BENZOYLAMINO)-ACETIC ACID
(4-METHOXY-BENZOYLAMINO)-ACETIC ACID
2-[(4-Methoxyphenyl)formamido]acetic acid, also known as 4-methoxyhippuric acid or 4-methoxyhippate, belongs to the class of organic compounds known as hippuric acids. Hippuric acids are compounds containing hippuric acid, which consists of a of a benzoyl group linked to the N-terminal of a glycine. 2-[(4-Methoxyphenyl)formamido]acetic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa).
Brand Name:
Vulcanchem
CAS No.:
13214-64-7
VCID:
VC0078517
InChI:
InChI=1S/C10H11NO4/c1-15-8-4-2-7(3-5-8)10(14)11-6-9(12)13/h2-5H,6H2,1H3,(H,11,14)(H,12,13)
SMILES:
COC1=CC=C(C=C1)C(=O)NCC(=O)O
Molecular Formula:
C10H11NO4
Molecular Weight:
209.2 g/mol
(4-METHOXY-BENZOYLAMINO)-ACETIC ACID
CAS No.: 13214-64-7
Main Products
VCID: VC0078517
Molecular Formula: C10H11NO4
Molecular Weight: 209.2 g/mol
CAS No. | 13214-64-7 |
---|---|
Product Name | (4-METHOXY-BENZOYLAMINO)-ACETIC ACID |
Molecular Formula | C10H11NO4 |
Molecular Weight | 209.2 g/mol |
IUPAC Name | 2-[(4-methoxybenzoyl)amino]acetic acid |
Standard InChI | InChI=1S/C10H11NO4/c1-15-8-4-2-7(3-5-8)10(14)11-6-9(12)13/h2-5H,6H2,1H3,(H,11,14)(H,12,13) |
Standard InChIKey | SIEIOUWSTGWJGE-UHFFFAOYSA-N |
SMILES | COC1=CC=C(C=C1)C(=O)NCC(=O)O |
Canonical SMILES | COC1=CC=C(C=C1)C(=O)NCC(=O)O |
Description | 2-[(4-Methoxyphenyl)formamido]acetic acid, also known as 4-methoxyhippuric acid or 4-methoxyhippate, belongs to the class of organic compounds known as hippuric acids. Hippuric acids are compounds containing hippuric acid, which consists of a of a benzoyl group linked to the N-terminal of a glycine. 2-[(4-Methoxyphenyl)formamido]acetic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). |
Synonyms | 4-methoxyhippuric acid 4-methyoxybenzoyl-N-glycine |
PubChem Compound | 128847 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume